Cas no 1909325-95-6 (4-(2-aminoethyl)morpholin-3-one hydrochloride)

• Product Name: 4-(2-aminoethyl)morpholin-3-one hydrochloride
• CAS No: 1909325-95-6
• MDL: MFCD28894655
• CID: 4629168
• PubChem ID: 121552799
• Update Time: 2025-10-28

4-(2-aminoethyl)morpholin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)morpholin-3-one hydrochloride

• MDL： MFCD28894655

Additional information on 4-(2-aminoethyl)morpholin-3-one hydrochloride

4-(2-Aminoethyl)morpholin-3-one Hydrochloride: A Comprehensive Overview

The compound with CAS No 1909325-95-6, commonly referred to as 4-(2-aminoethyl)morpholin-3-one hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its chemical composition, with "morpholin" indicating the morpholine ring structure and "hydrochloride" denoting the presence of a hydrochloric acid salt.

Morpholine is a six-membered ring consisting of four carbon atoms and two oxygen atoms, making it a heterocyclic compound. The addition of the aminoethyl group at the 4-position of the morpholine ring introduces unique electronic and steric properties, enhancing its reactivity and biological activity. Recent studies have highlighted the role of such modifications in improving the pharmacokinetic profiles of drugs, making this compound a promising candidate for further research.

The synthesis of 4-(2-aminoethyl)morpholin-3-one hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The formation of the morpholine ring is typically achieved through cyclization reactions, while the introduction of the aminoethyl group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic pathways to optimize this process, with some studies suggesting that microwave-assisted synthesis could significantly reduce reaction times without compromising product quality.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility or lipophilicity. This property makes 4-(2-aminoethyl)morpholin-3-one hydrochloride an attractive scaffold for designing new drugs with improved bioavailability and reduced toxicity. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins, facilitating their application in drug discovery pipelines.

In terms of pharmacological applications, this compound has shown potential as a neuroprotective agent in preclinical studies. Its ability to modulate neurotransmitter systems and reduce oxidative stress suggests that it could be effective in treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease. Additionally, its role as an antidepressant has been explored, with studies indicating that it may enhance serotonin reuptake inhibition, a mechanism commonly targeted by antidepressant medications.

The toxicological profile of 4-(2-aminoethyl)morpholin-3-one hydrochloride has also been extensively studied to ensure its safety for therapeutic use. Acute and chronic toxicity studies have demonstrated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing this compound into clinical trials and ultimately into clinical practice.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in the environment. This characteristic aligns with current trends toward developing eco-friendly pharmaceuticals that minimize environmental contamination.

In conclusion, 4-(2-aminoethyl)morpholin-3-one hydrochloride (CAS No 1909325-95-6) represents a versatile molecule with significant potential in drug development and chemical research. Its unique structure, favorable pharmacokinetic properties, and diverse biological activities make it a valuable tool for advancing medical science. As research continues to uncover new applications and optimizations for this compound, its role in therapeutic innovation is likely to grow even further.